1-(1H-imidazol-2-yl)propan-2-ol
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Overview
Description
1-(1H-imidazol-2-yl)propan-2-ol, also known as 1-imidazolylpropan-2-ol, is an organic compound that is used in a variety of scientific research applications. It is a colorless, odorless, and hygroscopic liquid that is soluble in water and many organic solvents. This compound is used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a catalyst in various reactions. It is also used as an intermediate in the synthesis of various pharmaceuticals, such as anticonvulsants and anti-inflammatory drugs.
Scientific Research Applications
1-Imidazolylpropan-2-ol is used in a variety of scientific research applications. It is used as a ligand in coordination chemistry, as a catalyst in various organic reactions, and as an intermediate in the synthesis of various pharmaceuticals. It is also used in the synthesis of polymers, dyes, and other compounds.
Mechanism of Action
1-Imidazolylpropan-2-ol acts as a ligand in coordination chemistry by forming a complex with a metal ion. The complex is stabilized by the formation of hydrogen bonds and electrostatic interactions between the ligand and the metal ion. The metal ion can then act as a catalyst for various organic reactions.
Biochemical and Physiological Effects
1-Imidazolylpropan-2-ol has no known biochemical or physiological effects. It is not known to be toxic, mutagenic, or carcinogenic.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(1H-imidazol-2-yl)propan-2-olpropan-2-ol in laboratory experiments include its low cost, its stability, and its ability to form complexes with metal ions. The main limitation is its low solubility in water and some organic solvents.
Future Directions
In the future, 1-(1H-imidazol-2-yl)propan-2-olpropan-2-ol may be used in the synthesis of more complex organic compounds, such as polymers, dyes, and pharmaceuticals. It may also be used to develop more efficient catalysts for organic reactions. Additionally, it may be used to study the interaction between metal ions and organic molecules, which could lead to the discovery of new catalysts and ligands. Finally, it may be used to study the coordination chemistry of metal ions, which could lead to the development of new drugs and materials.
properties
IUPAC Name |
1-(1H-imidazol-2-yl)propan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c1-5(9)4-6-7-2-3-8-6/h2-3,5,9H,4H2,1H3,(H,7,8) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHSNSAFVQQRHAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=NC=CN1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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